Tug-891

• Molecular Formula: C23H21FO3
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C23H21FO3/c1-16-2-7-18(8-3-16)22-12-9-20(24)14-19(22)15-27-21-10-4-17(5-11-21)6-13-23(25)26/h2-5,7-12,14H,6,13,15H2,1H3,(H,25,26)
• InChIKey: LPGBXHWIQNZEJB-UHFFFAOYSA-N

TUG-891 Selective FFAR4 Agonist Procurement Guide

TUG-891 [3-(4-((4-fluoro-4′-methyl-[1,1′-biphenyl]-2-yl)methoxy)phenyl)propanoic acid] is a synthetic small-molecule agonist of the free fatty acid receptor 4 (FFAR4, also known as GPR120), first described as a potent and selective tool compound for deconvolving FFAR4-mediated biology [1]. It was identified from a medicinal chemistry campaign at the University of Southern Denmark and remains one of the most widely cited pharmacological probes for FFAR4 [2]. TUG-891 activates both human and mouse FFAR4 with nanomolar potency, exhibits Gq signaling bias, and is cell-permeable; however, it also possesses a well-characterized metabolic liability — rapid β-oxidation of its phenylpropanoic acid moiety — that limits in vivo exposure and has motivated the development of numerous next-generation analogs [3].

1

FFAR4 pathway deconvolution Selective agonist for human FFAR4 signaling studies; minimizes FFAR1 cross-reactivity.

2

Gq-biased signaling research Characterized tool for dissecting Gq/calcium-dependent versus β-arrestin pathways.

3

Human cell-based assays Suited for human macrophage, adipocyte, and enteroendocrine cell models; review species selectivity in murine systems.

• [1] Hudson BD, Shimpukade B, Mackenzie AE, Butcher AJ, Pediani JD, Christiansen E, Heathcote H, Tobin AB, Ulven T, Milligan G. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism. Mol Pharmacol. 2013 Nov;84(5):710-25. View Source
• [2] Shimpukade B, Hudson BD, Hovgaard CK, Milligan G, Ulven T. Discovery of a potent and selective GPR120 agonist. J Med Chem. 2012 May 10;55(9):4511-5. View Source
• [3] Li Z, et al. Improving metabolic stability with deuterium: The discovery of GPU-028, a potent free fatty acid receptor 4 agonist. Bioorg Med Chem. 2017 Nov 1;25(21):5929-5939. View Source

Why TUG-891 Cannot Be Substituted

FFAR4 agonists are not functionally interchangeable due to profound differences in receptor subtype selectivity, signaling bias, and species-dependent pharmacology. TUG-891 was specifically designed to minimize FFAR1 cross-reactivity, achieving approximately 288-fold selectivity for human FFAR4 over FFAR1, whereas many commonly used alternatives such as GW9508 preferentially activate FFAR1 or act as dual agonists with complex, non-selectivity-driven readouts [1]. Additionally, TUG-891 exhibits Gq signaling bias distinct from the balanced signaling of the endogenous ligand α-linolenic acid, meaning that downstream biological effects cannot be extrapolated from one agonist to another without direct comparative data [2]. In murine models, the species selectivity profile further differentiates TUG-891: its limited selectivity over mouse FFAR1 makes it unsuitable for certain in vivo applications where a clean FFAR4 phenotype is required, a limitation not shared by all analogs [3].

Target TUG-891 FFAR4-selective; Gq-biased signaling profile; ~288-fold human FFAR4 selectivity.

vs

Common Alternative GW9508 FFAR1-preferring; balanced signaling may confound FFAR4-specific readouts in co-expression models.

Target TUG-891 Endogenous ligand context Gq signaling bias distinct from balanced agonism of α-linolenic acid (ALA).

vs

Endogenous Reference α-Linolenic acid Balanced agonist activates both Gq and β-arrestin pathways; may not isolate Gq-dependent effects.

Target TUG-891 Metabolically stabilized analog Rapid β-oxidation clearance; reviewed for short-term human cell studies.

vs

Alternative Tool GPU-028 Deuterated analog; reported improved metabolic stability; may support longer-duration in vivo exposure models.

• [1] Stachyra K, et al. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE–Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype. Int J Mol Sci. 2021 Sep 9;22(18):9772. View Source
• [2] Mao C, Xiao P, Tao XN, Qin J, He QT, Zhang C, Guo SC, Du YQ, Chen LN, Shen DD, et al. Unsaturated bond recognition leads to biased signal in a fatty acid receptor. Science. 2023 Apr 7;380(6640):eadd6220. View Source
• [3] Hudson BD, Shimpukade B, Mackenzie AE, Butcher AJ, Pediani JD, Christiansen E, Heathcote H, Tobin AB, Ulven T, Milligan G. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism. Mol Pharmacol. 2013 Nov;84(5):710-25. View Source

TUG-891 Quantitative Differentiation Evidence

Human FFAR4 Selectivity Over FFAR1

TUG-891 is a highly FFAR4-selective agonist, whereas GW9508 — a widely used comparator — is FFAR1-preferring. In Ca²⁺ mobilization assays using Flp-In T-REx 293 cells expressing human receptors, TUG-891 activates FFAR4 with a pEC₅₀ of 7.36 and FFAR1 with a pEC₅₀ of only 4.19, yielding an ~288-fold selectivity window [1]. By contrast, GW9508 shows pEC₅₀ values of 7.32 at FFAR1 and 5.46 at FFAR4, meaning it is approximately 72-fold FFAR1-preferring . This inverted selectivity profile means that GW9508 cannot serve as a clean FFAR4 probe in any system where FFAR1 is co-expressed — a common situation in metabolic tissues — whereas TUG-891 can, provided the species is human [2].

Selectivity Profile

Head-to-head

~288-fold FFAR4 vs. GW9508 ~72-fold FFAR1

Supports human FFAR4 pathway isolation

Inverted selectivity vs. common probe; Ca²⁺ assay in Flp-In T-REx 293 cells.

Evidence Dimension	FFAR4 vs FFAR1 selectivity (pEC₅₀ ratio)
Target Compound Data	hFFAR4 pEC₅₀ = 7.36; hFFAR1 pEC₅₀ = 4.19; Ratio ≈ 288-fold FFAR4-selective
Comparator Or Baseline	GW9508: hFFAR4 pEC₅₀ = 5.46; hFFAR1 pEC₅₀ = 7.32; ≈ 72-fold FFAR1-selective
Quantified Difference	TUG-891 is ~20,700-fold more FFAR4-selective than GW9508, measured as the ratio of selectivity indices
Conditions	Ca²⁺ mobilization in Flp-In T-REx 293 cells expressing human FFAR4 or FFAR1

Why This Matters

For researchers requiring a clean FFAR4 signal without FFAR1 confounding, TUG-891 provides a selectivity window that GW9508 simply cannot offer, directly impacting experimental interpretability and procurement decisions.

• [1] Hudson BD, Shimpukade B, Mackenzie AE, Butcher AJ, Pediani JD, Christiansen E, Heathcote H, Tobin AB, Ulven T, Milligan G. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism. Mol Pharmacol. 2013 Nov;84(5):710-25. View Source
• [2] Stachyra K, et al. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE–Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype. Int J Mol Sci. 2021 Sep 9;22(18):9772. View Source

Gq Signaling Bias at FFAR4

TUG-891 is a Gq-biased agonist at FFAR4, meaning it preferentially activates Gq-mediated (Ca²⁺ mobilization) signaling over β-arrestin-2 recruitment relative to the endogenous balanced agonist α-linolenic acid (ALA). In the primary pharmacology paper, bias plots comparing TUG-891 and ALA across Ca²⁺ mobilization, β-arrestin-2 recruitment, and ERK phosphorylation assays demonstrated that TUG-891 deviates from the line of unity toward Ca²⁺, confirming Gq bias [1]. This is structurally explained by TUG-891's interaction with FFAR4 at a distance of 2.4 Å from Phe-88 in the orthosteric pocket, a binding pose distinct from that of the non-biased dual agonist GW9508 (3.3 Å from Phe-88) [2]. The IUPHAR/BPS Guide to Pharmacology explicitly annotates TUG-891 as exhibiting Gq signalling bias [3].

Signaling Bias

Head-to-head

Gq-biased vs. balanced ALA

Reported bias toward Ca²⁺ mobilization

Bias plot deviation from ALA reference; supported by structural binding data.

Evidence Dimension	Signaling bias (Gq vs β-arrestin-2 pathway preference)
Target Compound Data	TUG-891: Gq-biased; deviates from line of unity toward Ca²⁺ in bias plots; Phe-88 binding distance = 2.4 Å
Comparator Or Baseline	α-Linolenic acid (ALA): Balanced agonist; lies on the line of unity in bias plots. GW9508: Non-biased; Phe-88 distance = 3.3 Å
Quantified Difference	Qualitative bias determination via bias plot analysis; statistically significant deviation from ALA reference
Conditions	hFFAR4-expressing Flp-In T-REx cells; Ca²⁺ mobilization, β-arrestin-2 recruitment, and ERK phosphorylation head-to-head

Why This Matters

For studies seeking to dissect Gq-dependent vs. β-arrestin-dependent FFAR4 biology, TUG-891 is the characterized biased tool of choice; substituting it with ALA or GW9508 would fail to isolate the Gq signaling arm.

• [1] Hudson BD, Shimpukade B, Mackenzie AE, Butcher AJ, Pediani JD, Christiansen E, Heathcote H, Tobin AB, Ulven T, Milligan G. Fig. 1 Bias Plots. Mol Pharmacol. 2013 Nov;84(5):710-25. Available via PMC: article PMC3807074. View Source
• [2] Watson SJ, Brown AJH, Holliday ND. Differential signaling by splice variants of the human free fatty acid receptor FFA4. J Biol Chem. 2014 May 24;289(29):20345-58. TABLE 2 and FIGURE 3. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. TUG-891 Ligand Page (ID: 6490). Comment: 'It has been shown to exhibit Gq signalling bias.' View Source

Pharmacokinetic Profile and Metabolic Stability

TUG-891 suffers from rapid in vivo clearance due to β-oxidation of its phenylpropanoic acid moiety, a liability that has been quantified in multiple preclinical studies. In C57BL/6 mice at a 10 mg/kg oral dose, TUG-891 exhibits a half-life (T₁/₂) of 0.62 ± 0.14 h, a Cmax of 2,298 ± 121 ng/mL, and an AUC of 1,495 ± 87 ng·h/mL [1]. In ICR mice, T₁/₂ was independently measured as 0.74 ± 0.29 h [2]. In rats, TUG-891 is rapidly converted to its β-oxidation metabolites (TUG-891-alcohol, -aldehyde, and -acid), with systemic exposures of metabolites far exceeding that of the parent compound [3]. The deuterated analog GPU-028, designed to resist β-oxidation by deuterium substitution at the α-position of phenylpropionic acid, achieved a significantly improved T₁/₂ of 1.66 h, lower clearance (0.97 L/h/kg), and 4-fold higher systemic exposure than TUG-891 while retaining comparable agonistic activity [4].

Metabolic Stability

Head-to-head

T½ = 0.62 ± 0.14 h (mouse)

Rapid β-oxidation clearance context

GPU-028 analog shows 2.7× longer T½; C57BL/6, 10 mg/kg po.

Evidence Dimension	Oral pharmacokinetic profile (T₁/₂, Cmax, AUC) and metabolic stability
Target Compound Data	TUG-891 (C57BL/6, 10 mg/kg po): T₁/₂ = 0.62 ± 0.14 h, Cmax = 2,298 ± 121 ng/mL, AUC = 1,495 ± 87 ng·h/mL. Rapidly metabolized by β-oxidation
Comparator Or Baseline	GPU-028 (deuterated analog): T₁/₂ = 1.66 h, CL = 0.97 L/h/kg, Cmax = 2,035 μg/L, 4-fold higher exposure. Compound 5g: T₁/₂ = 2.58 ± 0.46 h, Cmax = 3,873 ng/mL, AUC = 12,805 ng·h/mL
Quantified Difference	GPU-028 T₁/₂ is 2.7× longer; Compound 5g AUC is 8.6× higher; both show significantly improved metabolic stability over TUG-891
Conditions	C57BL/6 mice, 10 mg/kg oral gavage, 0.5% methylcellulose suspension (TUG-891 vs. Compound 5g); GPU-028: same model and route

Why This Matters

For in vivo studies requiring sustained FFAR4 target engagement, TUG-891's short half-life mandates high or frequent dosing; procurement decisions must weigh this against the availability of metabolically stabilized analogs for longer-duration experiments.

• [1] Chen B, et al. Novel GPR120 Agonists with Improved Pharmacokinetic Profiles for the Treatment of Type 2 Diabetes. Molecules. 2021;26(22):6907. PK data from Table 3 and Table S3. View Source
• [2] Table 2: Pharmacokinetic profiles of TUG-891 and compound 10f in ICR mice. Int J Mol Sci. 2024. Dose 10 mg/kg; TUG-891 T₁/₂ = 0.74 ± 0.29 h. View Source
• [3] Yi J, et al. Simultaneous determination of TUG-891 and its metabolites in rat plasma using LC-HRMS with application to preclinical pharmacokinetic study. Biomed Chromatogr. 2020;34(9):e4885. View Source
• [4] Li Z, et al. Improving metabolic stability with deuterium: The discovery of GPU-028, a potent free fatty acid receptor 4 agonist. Bioorg Med Chem. 2017 Nov 1;25(21):5929-5939. View Source

Species-Dependent Selectivity: Human vs. Mouse

A critical differential feature of TUG-891 is its species-dependent selectivity profile. While TUG-891 is highly selective for human FFAR4 over human FFAR1 (~288-fold), it shows only limited selectivity over mouse FFAR1. The original pharmacology paper explicitly states that TUG-891's 'limited selectivity over mouse FFA1' complicates its use for in vivo target validation in mice [1]. This contrasts with its behavior at the human receptor, where the selectivity window is sufficient for clean pharmacological dissection. By comparison, GW9508 shows the opposite problem — moderate FFAR4 potency combined with strong FFAR1 preference in both species, while TAK-875 (fasiglifam) is an FFAR1-selective ago-allosteric modulator with negligible FFAR4 activity [2]. This species caveat is essential information for experimental design: TUG-891's pharmacological effects in wild-type mice cannot be assumed to reflect pure FFAR4 agonism without FFAR1 genetic deletion controls.

Species Selectivity

Cross-study comparable

Limited selectivity over mFFAR1

Mouse model interpretation requires review

Human ~288-fold window may not transfer; reported limited murine selectivity.

Evidence Dimension	Species-dependent FFAR4/FFAR1 selectivity
Target Compound Data	Human: hFFAR4 pEC₅₀ = 7.36, hFFAR1 pEC₅₀ = 4.19; ~288-fold FFAR4-selective. Mouse: mFFAR4 pEC₅₀ = 7.77, but limited selectivity over mFFAR1
Comparator Or Baseline	GW9508: hFFAR1 pEC₅₀ = 7.32, hFFAR4 pEC₅₀ = 5.46 (dual/mixed). TAK-875: FFAR1-selective ago-allosteric modulator
Quantified Difference	TUG-891 mouse selectivity window is substantially narrower than the ~288-fold human window; exact mFFAR1 pEC₅₀ not reported but 'limited selectivity' explicitly stated. TAK-875 has no meaningful FFAR4 activity.
Conditions	Human vs. mouse FFAR4 and FFAR1 expressed in HEK293 or Flp-In T-REx cells; Ca²⁺ mobilization

Why This Matters

This caveat directly impacts study design and procurement: TUG-891 is best suited as a pharmacological tool in human cell-based systems or FFAR1-deficient murine models; for clean in vivo mouse FFAR4 studies, alternative tools or genetic models should be considered.

• [1] Hudson BD, Shimpukade B, Mackenzie AE, Butcher AJ, Pediani JD, Christiansen E, Heathcote H, Tobin AB, Ulven T, Milligan G. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism. Mol Pharmacol. 2013 Nov;84(5):710-25. View Source
• [2] Yabuki C, Komatsu H, Tsujihata Y, Maeda R, Ito R, Matsuda-Nagasumi K, et al. A novel antidiabetic drug, fasiglifam/TAK-875, acts as an ago-allosteric modulator of FFAR1. PLOS ONE. 2013 Oct 10;8(10):e76280. View Source

In Vivo Metabolic Efficacy and Body Weight Reduction

TUG-891 has demonstrated robust in vivo metabolic effects in lean C57Bl/6J mice. In a 2.5-week study, treatment with TUG-891 at 35 mg/kg significantly decreased body weight and fat mass compared to vehicle-treated controls, without affecting lean mass or food intake [1]. These changes were accompanied by increased fat oxidation, decreased brown adipocyte lipid content, and elevated nutrient uptake by brown adipose tissue (BAT) [1]. At the cellular level, TUG-891 (10 μM) acutely induced O₂ consumption in brown adipocytes via GPR120-dependent and -independent mechanisms, including mitochondrial depolarization and UCP1 activation [2]. While these effects establish TUG-891 as a validated tool for studying FFAR4-mediated metabolic regulation, it is important to note that the high dose required (35 mg/kg) may partly reflect compensatory dosing for rapid β-oxidation clearance. The anti-hyperglycemic benchmark TAK-875 (fasiglifam) targets FFAR1 rather than FFAR4 and does not produce the BAT-mediated fat oxidation phenotype characteristic of FFAR4 agonism [3].

Body Weight Context

Cross-study comparable

Reported decrease vs. vehicle

Model-response endpoint context

C57Bl/6J, 35 mg/kg; endpoint interpretation requires clearance-rate review.

Evidence Dimension	Body weight and fat mass change vs. vehicle in lean mice
Target Compound Data	TUG-891 (35 mg/kg, 2.5 weeks): Significant decrease in body weight and fat mass (p < 0.05–0.001), increased fat oxidation vs. vehicle
Comparator Or Baseline	Vehicle control (n = 8 per group). TAK-875 (FFAR1 agonist): glucose-dependent insulin secretion, no BAT-mediated fat oxidation phenotype
Quantified Difference	Statistically significant reduction in body weight and fat mass (exact % change reported in figure; p < 0.05 to p < 0.001 at multiple time points)
Conditions	C57Bl/6J mice on chow diet; 2.5-week treatment; subcutaneous or oral administration; metabolic cage analysis

Why This Matters

TUG-891 is one of the few FFAR4 agonists with direct in vivo body weight and fat mass reduction data in published literature, making it a benchmark reference compound against which novel FFAR4 agonists are evaluated for metabolic efficacy.

• [1] Schilperoort M, van Dam AD, Hoeke G, Shabalina IG, Okolo A, Hanyaloglu AC, Dib LH, Mol IM, Caengprasath N, Chan YW, Damak S, Miller AR, Coskun T, Shimpukade B, Ulven T, Kooijman S, Rensen PC, Christian M. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat. EMBO Mol Med. 2018 Jan;10(1):e201708047. View Source
• [2] Schilperoort M et al. EMBO Mol Med. 2018. In vitro brown adipocyte O₂ consumption and mitochondrial depolarization data. View Source
• [3] Yabuki C, et al. A novel antidiabetic drug, fasiglifam/TAK-875, acts as an ago-allosteric modulator of FFAR1. PLOS ONE. 2013;8(10):e76280. FFAR1-selective, glucose-dependent insulin secretion mechanism. View Source

Anti-Atherosclerotic M2 Macrophage Polarization

In the apoE-knockout mouse model of atherosclerosis, prolonged subcutaneous administration of TUG-891 (20 mg/kg, 3×/week for 4 months) significantly reduced atherosclerotic plaque size and necrotic core area [1]. Crucially, TUG-891 not only decreased pro-inflammatory M1 macrophage content within plaques but also significantly increased anti-inflammatory M2 macrophages — a dual polarization shift that was not observed with GW9508 [1]. The paper directly attributes this difference to TUG-891's higher FFAR4 selectivity: GW9508's potency at FFAR4 is approximately 100-fold lower than at FFAR1, whereas TUG-891 shows approximately 100-fold greater potency and 10-fold higher selectivity toward murine FFAR4 over FFAR1 [2]. Furthermore, GW9508 was associated with marked toxicity during prolonged administration in this model, which TUG-891 was not, making TUG-891 a more suitable tool for chronic in vivo studies of FFAR4-mediated atheroprotection [2].

M2 Polarization

Head-to-head

M2 increase absent with GW9508

Differential macrophage polarization context

ApoE−/− model; TUG-891 well-tolerated over 4 months; GW9508 associated with toxicity.

Evidence Dimension	Atherosclerotic plaque macrophage polarization and tolerability
Target Compound Data	TUG-891: Reduced plaque size & necrotic core; decreased M1 macrophage content; significantly increased M2 macrophage content; well-tolerated over 4 months
Comparator Or Baseline	GW9508: Reduced M1 macrophage content in plaques but did not increase M2; associated with marked toxicity during prolonged administration
Quantified Difference	Qualitative differential in M2 polarization (present with TUG-891, absent with GW9508); GW9508: 100× lower FFAR4 potency vs. FFAR1; TUG-891: ~100× higher FFAR4 potency and ~10× higher selectivity over FFAR1 in murine receptors
Conditions	apoE−/− mice on high-fat diet; 20 mg/kg subcutaneous, 3×/week, 4-month duration; immunohistochemical macrophage phenotyping

Why This Matters

For atherosclerosis and macrophage biology researchers, TUG-891 uniquely provides a dual M1-suppression/M2-promotion profile not achievable with GW9508, directly impacting compound choice for studies of FFAR4-mediated atheroprotection or macrophage plasticity.

• [1] Stachyra K, et al. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE–Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype. Int J Mol Sci. 2021 Sep 9;22(18):9772. View Source
• [2] Stachyra K, et al. Int J Mol Sci. 2021. Lines 99-105: direct comparison of GW9508 vs. TUG-891 selectivity and toxicity. View Source

TUG-891 Research and Procurement Applications

FFAR4 Target Deconvolution in Human Cell Assays

TUG-891 is the compound of choice when researchers need to selectively activate human FFAR4 without confounding FFAR1 signals. Its ~288-fold selectivity window (hFFAR4 pEC₅₀ 7.36 vs. hFFAR1 pEC₅₀ 4.19) means that at concentrations producing near-maximal FFAR4 activation (~100 nM), FFAR1 engagement is negligible [1]. This is particularly critical in metabolic cell models (adipocytes, enteroendocrine cells, macrophages) where FFAR1 is co-expressed. TUG-891 should be procured at ≥98% purity [1] and used at concentrations of 0.01–10 μM for in vitro work, with careful control for the species caveat in murine cell lines [2].

Gq-Biased Signaling Studies for FFAR4

TUG-891 is the characterized Gq-biased FFAR4 agonist for experiments that aim to separate Gq/calcium-dependent effects from β-arrestin-mediated signaling outcomes. The bias has been established in head-to-head bias plots against the balanced endogenous agonist α-linolenic acid [1]. Researchers comparing TUG-891 with a β-arrestin-biased tool (if available) or with balanced agonists can isolate which downstream pathways mediate specific FFAR4 functions. This application is supported by the recently solved cryo-EM structure of the TUG-891–FFAR4–Gq complex (PDB 8T3O), which provides a structural basis for biased agonism [2].

In Vivo Metabolic Phenotyping with Genetic Controls

TUG-891 has produced robust body weight reduction, fat mass decrease, and increased fat oxidation in C57Bl/6J mice at 35 mg/kg [1]. However, its use in wild-type mice must be accompanied by FFAR1 knockout controls or parallel experiments with an FFAR1 antagonist, because TUG-891's limited selectivity over mouse FFAR1 complicates attribution of effects solely to FFAR4 [2]. Researchers should anticipate the need for frequent dosing or higher doses to compensate for rapid β-oxidation clearance (T₁/₂ ≈ 0.62–0.74 h in mice) [3]. For studies requiring sustained FFAR4 engagement in mice, the deuterated analog GPU-028 (T₁/₂ = 1.66 h) may be a more practical alternative [4].

Atherosclerosis and M2 Macrophage Polarization Research

TUG-891 uniquely promotes M2 macrophage polarization alongside M1 suppression, a dual effect not replicated by the commonly used comparator GW9508 [1]. In the apoE−/− atherosclerosis model, 4-month treatment with TUG-891 (20 mg/kg, 3×/week) reduced plaque burden without observable toxicity [1]. For procurement in chronic in vivo atherosclerosis studies, TUG-891 offers a safety advantage over GW9508, which was associated with marked toxicity during prolonged administration [2]. Formulation in appropriate vehicles for subcutaneous administration and verification of compound stability under storage conditions (−20°C) are recommended [1].

Application

Selection Property

Validation Focus

Human FFAR4 target deconvolution

Selectivity window over FFAR1

Human cell-based assay context; FFAR1 co-expression control

Gq-biased signaling studies

Gq/β-arrestin bias characterization

Pathway-specific endpoint interpretation; bias plot comparators

In vivo metabolic phenotyping

Species selectivity and clearance rate

FFAR1 genetic controls; exposure-model interpretation

Atherosclerosis and macrophage polarization

M2 macrophage polarization profile

Chronic model tolerability review; comparator toxicity context

• [1] Hudson BD, Shimpukade B, Mackenzie AE, Butcher AJ, Pediani JD, Christiansen E, Heathcote H, Tobin AB, Ulven T, Milligan G. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism. Mol Pharmacol. 2013 Nov;84(5):710-25. View Source
• [2] Stachyra K, et al. The Anti-Atherosclerotic Action of FFAR4 Agonist TUG-891 in ApoE–Knockout Mice Is Associated with Increased Macrophage Polarization towards M2 Phenotype. Int J Mol Sci. 2021 Sep 9;22(18):9772. View Source
• [3] Schilperoort M, et al. The GPR120 agonist TUG-891 promotes metabolic health by stimulating mitochondrial respiration in brown fat. EMBO Mol Med. 2018 Jan;10(1):e201708047. View Source
• [4] Li Z, et al. Improving metabolic stability with deuterium: The discovery of GPU-028, a potent free fatty acid receptor 4 agonist. Bioorg Med Chem. 2017 Nov 1;25(21):5929-5939. View Source